Cas no 67061-69-2 (2,6-Dibromodithieno3,2-b:2',3'-dthiophene)

• Product name: 2,6-Dibromodithieno3,2-b:2',3'-dthiophene
• CAS No: 67061-69-2
• MF: C₈H₂Br₂S₃
• MW: 354.1045
• MDL: MFCD11215199
• CID: 837804
• PubChem ID: 87560919

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
• 2,6-dibromodithieno[2,3-a:2',3'-d]thiophene
• 2',3'-d]thiophene
• 2,5-BIS[(1,3-DIOXOBUTYL)AMINO]BENZENESULFONIC ACID
• 2,5-dibromodithieno[3,2-b,2',3'-d]thiophene
• 2,6-Dibromobisthieno[3,2-b:2',3'-d]thiophene
• 2,6-Dibromodithieno[3,2-b:2’,3’-d]thiophene
• 2,6-dibromodithieno<3,2-b:2',3'-d>thiophene
• 2,6-dibromo-DTT
• 5,5'-dibromodithieno[3,2-b:2',3'-d]thiophene
• AK103505
• 2,6-Dibromo-dithieno[3,2-b;2',3'-d]thiophene
• EOS587
• UTKPZZGBROTDKR-UHFFFAOYSA-N
• TRA0035428
• FCH1402947
• RL04553
• AX8235044
• D3799
• 2,6-dibromodithieno[3,2-b:2,3-d]thiophene
• 2,6-Dibromo-dithieno[3,2-b:2',3'-d]thiophene
• 2,6-dibromodithieno[2,3-a:2\\',3\\'-d]t
• 2,6-Dibromodithieno3,2-b:2',3'-dthiophene

• MDL： MFCD11215199
• Inchi： 1S/C8H2Br2S3/c9-5-1-3-7(12-5)8-4(11-3)2-6(10)13-8/h1-2H
• InChI Key： UTKPZZGBROTDKR-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C2=C(C3=C(C([H])=C(S3)Br)S2)S1

Computed Properties

• Exact Mass: 351.76900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Topological Polar Surface Area: 84.7

Experimental Properties

• Density: 2.234±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168.0 to 174.0 deg-C
• Boiling Point: 447.9℃ at 760 mmHg
• Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
• PSA: 84.72000
• LogP: 5.70250

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

2,6-Dibromodithieno3,2-b:2',3'-dthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%